Cas no 14257-35-3 (2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide)
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide Chemical and Physical Properties
Names and Identifiers
-
- Acetobromo-alpha-maltose
- 2,3,6,2',3',6'-HEPTA-O-ACETYL-A-D-MALTOSYL BROMIDE
- ACETOBROMOMALTOSE
- acetobromo-A-maltose
- α-Bromohepta-O-acetylmaltose
- ALPHA-BROMOHEPTA-O-ACETYLMALTOSE
- 2,3,6,2',3',4',6'-Hepta-O-acetyl-α-D-maltosyl bromide
- 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide
- 1-Bromo-1-deoxy-α-maltose 2,2',3,3',4',6,6'-heptaacetate
- 1-Bromo-4-O-α-D-glucopyranosyl-1-deoxy-α-D-glucopyranose heptaacetate
- SCHEMBL8109512
- BS-52908
- [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-[(2R,3R,4S,5R,6R)-4,5-diacetyloxy-2-(acetyloxymethyl)-6-bromooxan-3-yl]oxyoxan-2-yl]methyl acetate
- H-1731
- (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(((2R,3R,4S,5R,6R)-4,5-diacetoxy-2-(acetoxymethyl)-6-bromotetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- J-007667
- 14257-35-3
- AKOS015916392
- [(2R,3R,4S,5R,6R)-4,5-bis(acetyloxy)-6-bromo-3-{[(2R,3R,4S,5R,6R)-3,4,5-tris(acetyloxy)-6-[(acetyloxy)methyl]oxan-2-yl]oxy}oxan-2-yl]methyl acetate
- 2,3,6,2',3',6'-Hepta-O-acetyl-a-D-maltosylbromide
- Acetobromo-
- HY-W357329
- A-maltose,98%
-
- Inchi: 1S/C26H35BrO17/c1-10(28)35-8-17-20(21(38-13(4)31)23(25(27)42-17)40-15(6)33)44-26-24(41-16(7)34)22(39-14(5)32)19(37-12(3)30)18(43-26)9-36-11(2)29/h17-26H,8-9H2,1-7H3/t17-,18-,19-,20-,21+,22+,23-,24-,25+,26-/m1/s1
- InChI Key: NLFHLQWXGDPOME-DEZPWFOKSA-N
- SMILES: Br[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 698.10565
- Monoisotopic Mass: 698.10576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 44
- Rotatable Bond Count: 18
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 212Ų
Experimental Properties
- Stability/Shelf Life: Stability Stable, but may decompose upon exposure to moist air or water. Incompatible with strong oxidizing agents.
- PSA: 211.79
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide Security Information
- WGK Germany:3
- Hazard Category Code: R23/24/25;R36/37/38
- Safety Instruction: S26;S36/37/39;S45
-
Hazardous Material Identification:
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181884-25g |
(2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-(((2R,3R,4S,5R,6R)-4,5-diacetoxy-2-(acetoxymethyl)-6-bromotetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate |
14257-35-3 | 95% | 25g |
$281 | 2021-06-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A854808-1g |
Acetobromo-alpha-maltose |
14257-35-3 | 98% | 1g |
¥1,260.00 | 2022-09-03 | |
| TRC | H209125-5g |
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide |
14257-35-3 | 5g |
$ 295.00 | 2022-06-04 | ||
| TRC | H209125-10g |
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide |
14257-35-3 | 10g |
$ 490.00 | 2022-06-04 | ||
| TRC | H209125-25g |
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide |
14257-35-3 | 25g |
$ 980.00 | 2022-06-04 | ||
| Chemenu | CM181884-25g |
(2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-(((2R,3R,4S,5R,6R)-4,5-diacetoxy-2-(acetoxymethyl)-6-bromotetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate |
14257-35-3 | 95% | 25g |
$*** | 2023-03-30 |
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide
Introduction to 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide (CAS No. 14257-35-3)
2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide, identified by the chemical compound code CAS No. 14257-35-3, is a specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of complex carbohydrate-based molecules, which are integral to various biological processes and have promising applications in drug development.
The structure of 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide features a maltose core that has been extensively acetylated at multiple hydroxyl positions. The presence of bromine substituents enhances its reactivity, making it particularly valuable for glycosylation reactions where precise control over sugar linkage is essential. This characteristic has positioned it as a key reagent in the construction of glycopeptides and glycoproteins, which are vital components of many therapeutic agents.
In recent years, advancements in synthetic chemistry have enabled more efficient and scalable production methods for 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide. These improvements have not only reduced costs but also enhanced the purity of the compound, facilitating its use in high-value applications such as mRNA vaccine development. The increasing demand for glycosylated biomolecules in pharmaceuticals underscores the importance of such well-characterized intermediates.
One of the most compelling aspects of 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide is its role in modulating immune responses. Research has demonstrated that glycosylation patterns significantly influence the biological activity of proteins and peptides. By incorporating this compound into synthetic strategies, scientists can fine-tune the immunogenicity and efficacy of vaccine candidates. For instance, recent studies have highlighted its utility in generating neo-antigens for personalized cancer immunotherapy.
The pharmaceutical industry has also explored 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide as a building block for novel antibiotics and antiviral agents. The ability to introduce specific sugar moieties into drug molecules can alter their pharmacokinetic properties and target specificity. This flexibility has led to innovative approaches in combating resistant pathogens, where glycosylated compounds exhibit enhanced binding affinity to biological targets.
Moreover, the compound's structural complexity makes it an attractive candidate for studying carbohydrate-protein interactions. These interactions are fundamental to numerous physiological processes, including cell signaling and pathogen recognition. By employing 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide as a probe molecule, researchers can gain insights into these mechanisms at a molecular level.
Recent breakthroughs in mass spectrometry and chromatography have further facilitated the analysis of glycosylated derivatives like 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide. These analytical techniques allow for high-resolution characterization of complex mixtures, ensuring that researchers can accurately assess the purity and structural integrity of their synthetic products. Such advancements are critical for maintaining consistency across different batches and applications.
The synthesis of 2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide involves multi-step reactions that require precise control over reaction conditions. The use of advanced catalytic systems has improved yields and reduced byproduct formation. Additionally, green chemistry principles have been integrated into these processes to minimize environmental impact while maintaining high chemical efficiency.
In conclusion, 2 , 3 , 6 , 2 ' , 3 ' , 4 ' , 6 ' - Hepta - O - acetyl - a - D - maltosyl bromide ( CAS No . 1 4257 - 35 - 3 ) represents a cornerstone in modern glycoscience . Its versatility in pharmaceutical applications , coupled with ongoing innovations in synthetic methodologies , ensures its continued relevance in advancing therapeutic solutions . As research progresses , this compound is poised to play an even greater role in addressing complex biological challenges .
14257-35-3 (2,3,6,2',3',4',6'-Hepta-O-acetyl-a-D-maltosyl bromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)